Cas no 38393-93-0 (5-Tert-Butyl-3,3-dimethyl-1-indanone)

• Product Name: 5-Tert-Butyl-3,3-dimethyl-1-indanone
• CAS No: 38393-93-0
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 2666668
• PubChem ID: 608582
• Update Time: 2024-02-29

5-Tert-Butyl-3,3-dimethyl-1-indanone Chemical and Physical Properties

Names and Identifiers

• 5-tert-Butyl-3,3-dimethyl-1-indanone
• UAYMLJQAJQASDB-UHFFFAOYSA-N
• Q63399792
• 3,3-dimethyl-5-t-butylindone
• 1H-Inden-1-one, 5-(1,1-dimethylethyl)-2,3-dihydro-3,3-dimethyl-
• 5-tert-Butyl-3,3-dimethylindan-1-one
• 3,3-Dimethyl-5-tert-butyl-1-indanone
• 5-tert-Butyl-3,3-dimethyl-indan-1-one
• 5-tert-Butyl-3,3-dimethyl-1-indanone #
• 5-Tert-Butyl-3,3-dimethyl-1-indanone

• Inchi： 1S/C15H20O/c1-14(2,3)10-6-7-11-12(8-10)15(4,5)9-13(11)16/h6-8H,9H2,1-5H3
• InChI Key： UAYMLJQAJQASDB-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2C(C)(C)C1)C(C)(C)C

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 4.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanones